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molecular formula C13H8FNO2 B8539099 1-(3-Fluorophenyl)-2-pyridin-4-ylethane-1,2-dione

1-(3-Fluorophenyl)-2-pyridin-4-ylethane-1,2-dione

Cat. No. B8539099
M. Wt: 229.21 g/mol
InChI Key: NZZWTAOLNDULMT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07790728B2

Procedure details

Hydrobromic acid (7.9 mL, 48% in H2O, 69.7 mmol) was added with caution to a stirred solution of 1-(3-fluorophenyl)-2-pyridin-4-ylethanone (5.0 g, 23.2 mmol) in DMSO (40 mL) at 55° C. The reaction was stirred for 2 h and then allowed to cool to room temperature. Water was added and the aqueous phase was neutralized with solid sodium carbonate and extracted twice with ethyl acetate. The organic extracts were washed with brine, dried (MgSO4) and evaporated under reduced pressure to provide the title compound as a yellow solid (2.85 g, 67%).
Name
Hydrobromic acid
Quantity
7.9 mL
Type
reactant
Reaction Step One
Name
1-(3-fluorophenyl)-2-pyridin-4-ylethanone
Quantity
5 g
Type
reactant
Reaction Step One
Name
DMSO
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
sodium carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound
Yield
67%

Identifiers

REACTION_CXSMILES
Br.[F:2][C:3]1[CH:4]=[C:5]([C:9](=[O:17])[CH2:10][C:11]2[CH:16]=[CH:15][N:14]=[CH:13][CH:12]=2)[CH:6]=[CH:7][CH:8]=1.O.C(=O)([O-])[O-:20].[Na+].[Na+]>CS(C)=O>[F:2][C:3]1[CH:4]=[C:5]([C:9](=[O:17])[C:10]([C:11]2[CH:12]=[CH:13][N:14]=[CH:15][CH:16]=2)=[O:20])[CH:6]=[CH:7][CH:8]=1 |f:3.4.5|

Inputs

Step One
Name
Hydrobromic acid
Quantity
7.9 mL
Type
reactant
Smiles
Br
Name
1-(3-fluorophenyl)-2-pyridin-4-ylethanone
Quantity
5 g
Type
reactant
Smiles
FC=1C=C(C=CC1)C(CC1=CC=NC=C1)=O
Name
DMSO
Quantity
40 mL
Type
solvent
Smiles
CS(=O)C
Step Two
Name
Water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Step Three
Name
sodium carbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction was stirred for 2 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted twice with ethyl acetate
WASH
Type
WASH
Details
The organic extracts were washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CUSTOM
Type
CUSTOM
Details
evaporated under reduced pressure

Outcomes

Product
Details
Reaction Time
 2 h
Name
title compound
Type
product
Smiles
FC=1C=C(C=CC1)C(C(=O)C1=CC=NC=C1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 2.85 g
YIELD: PERCENTYIELD 67%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.